Cas no 7605-51-8 (3-Cyclohexene-1-carboxylic acid, 2-methyl-, methyl ester, trans-)

• Product Name: 3-Cyclohexene-1-carboxylic acid, 2-methyl-, methyl ester, trans-
• CAS No: 7605-51-8
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 538428
• PubChem ID: 13062704
• Update Time: 2025-04-19

3-Cyclohexene-1-carboxylic acid, 2-methyl-, methyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylic acid, 2-methyl-, methyl ester, trans-
• methyl (1R,2R)-2-methylcyclohex-3-ene-1-carboxylate
• 7605-51-8
• DTXSID00516797

• Inchi： 1S/C9H14O2/c1-7-5-3-4-6-8(7)9(10)11-2/h3,5,7-8H,4,6H2,1-2H3/t7-,8-/m1/s1
• InChI Key： BOWOPOVPEZXLKV-HTQZYQBOSA-N
• SMILES： O(C)C([C@@H]1CCC=C[C@H]1C)=O

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3